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Abstract
D-methionyl-D-methionine is a dipeptide composed of two D-methionine stereoisomers. As a

derivative of the essential amino acid methionine, this compound is of significant interest in

various fields, including animal nutrition and potentially therapeutic applications. This technical

guide provides a comprehensive overview of the structure of D-methionyl-D-methionine,

relevant quantitative data of its constituent monomer, detailed experimental protocols for

synthesis and analysis, and a review of its known biological signaling pathways.

Chemical Structure of D-methionyl-D-methionine
D-methionyl-D-methionine is formed through the condensation of two D-methionine molecules,

linked by a peptide bond between the carboxyl group of one molecule and the amino group of

the other. The "D" designation refers to the stereochemical configuration at the alpha-carbon of

each methionine residue. The systematic IUPAC name for D-methionine is (2R)-2-amino-4-

(methylsulfanyl)butanoic acid[1].

Below is a two-dimensional representation of the D-methionyl-D-methionine structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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